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Compound of Interest

Compound Name: (Bromomethyl)trimethylsilane

Cat. No.: B098641 Get Quote

(Bromomethyl)trimethylsilane, with the CAS number 18243-41-9, is a versatile organosilicon

compound widely utilized in organic synthesis.[1] This guide provides a comprehensive

overview of its physicochemical properties, reactivity, and handling protocols, tailored for

researchers, scientists, and professionals in drug development.

Core Physicochemical Properties
(Bromomethyl)trimethylsilane is a colorless to almost colorless, clear liquid.[1] It is

characterized by the presence of a bromomethyl group attached to a trimethylsilyl moiety,

making it a valuable reagent for introducing the trimethylsilylmethyl group in various chemical

transformations.[1] The key quantitative physicochemical properties are summarized in the

table below for easy reference.
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Property Value

Molecular Formula C₄H₁₁BrSi

Molecular Weight 167.12 g/mol

Density 1.17 g/mL at 25 °C (lit.)

Boiling Point 115.5 °C at 742 mmHg (lit.)

Refractive Index n20/D 1.444 (lit.)

Flash Point 16 °C (60.8 °F) - closed cup

Solubility
Soluble in organic solvents such as ether and

benzene; insoluble in water.[1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of

(Bromomethyl)trimethylsilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR and ¹³C NMR spectra are available for this compound.[2][3][4] The solvent

typically used for NMR analysis is deuterated chloroform (CDCl₃).[3][4]

Infrared (IR) Spectroscopy:

IR spectra are available, typically recorded from a liquid film.[1]

Mass Spectrometry (MS):

Mass spectral data is also available for the characterization of this compound.[1]

Reactivity and Applications
(Bromomethyl)trimethylsilane is a key reagent in organic chemistry, primarily utilized for:

Introduction of the Trimethylsilylmethyl Group: It serves as a precursor for introducing the

(trimethylsilyl)methyl moiety into various organic molecules through nucleophilic substitution
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reactions, where the bromine atom is displaced.[1]

Synthesis of Organosilicon Compounds: It is a fundamental building block in silicon

chemistry for the synthesis of more complex organosilicon compounds.[1]

Protecting Group Chemistry: The trimethylsilyl group can be used as a protecting group for

functional groups like hydroxyls.[1][5]

The general reactivity of (Bromomethyl)trimethylsilane is depicted in the following workflow:

Reactants

Reaction

Products

(Bromomethyl)trimethylsilane
(CH₃)₃SiCH₂Br

Nucleophilic Substitution

 Electrophile

Nucleophile (Nu⁻)

 Nucleophile

Substituted Product
(CH₃)₃SiCH₂-Nu

 Forms new C-Nu bond

Bromide Ion (Br⁻)

 Leaving Group

Click to download full resolution via product page

A diagram illustrating the general nucleophilic substitution reaction of
(Bromomethyl)trimethylsilane.

Safety and Handling
(Bromomethyl)trimethylsilane is classified as a hazardous substance and requires careful

handling.
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GHS Hazard Statements: H225 (Highly flammable liquid and vapor) and H314 (Causes

severe skin burns and eye damage).[6]

Precautionary Statements: It is crucial to keep the compound away from heat, sparks, open

flames, and other ignition sources (P210).[1][6] Use in a well-ventilated area is necessary.[7]

Handlers must wear protective gloves, clothing, eye protection, and face protection (P280).

[6] In case of skin or eye contact, immediate and thorough rinsing is required.[6]

Storage: Store in a cool, well-ventilated place in a tightly closed container.[6] It is also noted

to be moisture-sensitive.[5][7]

Experimental Methodologies
The determination of the physicochemical properties of (Bromomethyl)trimethylsilane follows

standard laboratory protocols.

Boiling Point Determination: The boiling point is typically determined by distillation at a

specific pressure. The observed temperature at which the liquid boils and condenses is

recorded as the boiling point.

Density Measurement: Density is measured using a pycnometer or a density meter at a

specified temperature, usually 25 °C. It is calculated as the mass of the substance divided by

its volume.

Refractive Index Measurement: The refractive index is determined using a refractometer,

which measures the extent to which light is bent when it passes through the liquid. This is a

characteristic property that is also indicative of purity.

Spectroscopic Analysis:

NMR: A sample is dissolved in a deuterated solvent, and the spectrum is recorded on an

NMR spectrometer. Chemical shifts, coupling constants, and integration values provide

information about the molecular structure.

IR: A thin film of the liquid is placed between salt plates, and the IR spectrum is recorded

to identify functional groups based on their vibrational frequencies.
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MS: The sample is ionized, and the mass-to-charge ratio of the resulting ions is measured

to determine the molecular weight and fragmentation pattern.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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